Cas no 954319-31-4 (N-(4-acetylphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(4-acetylphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954319-31-4
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 5431115
• Update Time: 2025-10-29

N-(4-acetylphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-1-phenyl-5-propan-2-yltriazole-4-carboxamide
• N-(4-acetylphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C20H20N4O2/c1-13(2)19-18(22-23-24(19)17-7-5-4-6-8-17)20(26)21-16-11-9-15(10-12-16)14(3)25/h4-13H,1-3H3,(H,21,26)
• InChI Key： ZPBCOYUSHBOYSU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C(C)C)=C(C(NC2=CC=C(C(C)=O)C=C2)=O)N=N1

Additional information on N-(4-acetylphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

N-(4-acetylphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954319-31-4): A Comprehensive Overview

N-(4-acetylphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954319-31-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique triazole and carboxamide functional groups, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes an acetylphenyl moiety and a propan-2-yl substituent, contributes to its diverse applications in pharmaceutical research and beyond.

The growing interest in 1,2,3-triazole derivatives has been fueled by their remarkable biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers are particularly intrigued by the potential of N-(4-acetylphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide as a scaffold for drug development. Recent studies have explored its role in targeting specific enzymes and receptors, making it a promising candidate for novel therapeutic agents. The compound's CAS number 954319-31-4 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

In addition to its pharmaceutical applications, N-(4-acetylphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide has found utility in material science. Its robust chemical structure and stability make it suitable for designing advanced polymers and coatings. The triazole ring in its backbone enhances its binding affinity, which is advantageous for creating high-performance materials with tailored properties. This dual applicability in both life sciences and industrial applications underscores the compound's versatility.

The synthesis of N-(4-acetylphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide typically involves multi-step organic reactions, including click chemistry approaches. The propan-2-yl group and acetylphenyl moiety are strategically incorporated to optimize the compound's reactivity and solubility. Researchers often employ spectroscopic techniques such as NMR and mass spectrometry to confirm the purity and structure of the final product. These methodologies ensure that the compound meets the stringent requirements for research and industrial use.

Market trends indicate a rising demand for 1,2,3-triazole-based compounds, driven by their expanding applications in drug discovery and material innovation. N-(4-acetylphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide is no exception, with suppliers and manufacturers increasingly focusing on scalable production methods. The compound's CAS No. 954319-31-4 is often referenced in procurement databases, highlighting its commercial significance. As the pharmaceutical industry continues to explore new chemical entities, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

Environmental and safety considerations are paramount when handling N-(4-acetylphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide. While it is not classified as a hazardous material, standard laboratory precautions should be observed during its use. Proper storage conditions, such as maintaining the compound in a cool, dry environment, are essential to preserve its stability. Researchers and industrial users are advised to consult safety data sheets (SDS) for detailed handling guidelines.

In conclusion, N-(4-acetylphenyl)-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954319-31-4) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural features and broad applicability make it a subject of ongoing research and commercial interest. As scientific advancements continue to uncover new possibilities for 1,2,3-triazole derivatives, this compound is expected to remain at the forefront of innovation in multiple disciplines.